Cas no 1314987-79-5 (Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1314987-79-5
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• MDL: MFCD14155811
• CID: 1095676
• PubChem ID: 56777239
• Update Time: 2024-11-02

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate
• tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate
• 1-Boc-3-(4-nitro-1-pyrazolyl)azetidine
• IOGPBTPTPJYTFK-UHFFFAOYSA-N
• SY225460
• AK497631
• TERT-BUTYL 3-(4-NITROPYRAZOL-1-YL)AZETIDINE-1-CARBOXYLATE
• SCHEMBL16423801
• AKOS027439190
• MFCD14155811
• SB50679
• 1-Azetidinecarboxylic acid, 3-(4-nitro-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• CS-0150023
• DS-18973
• 1314987-79-5
• DA-12416
• s10517
• DTXSID401132307
• Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate

• MDL： MFCD14155811
• Inchi： 1S/C11H16N4O4/c1-11(2,3)19-10(16)13-5-9(6-13)14-7-8(4-12-14)15(17)18/h4,7,9H,5-6H2,1-3H3
• InChI Key： IOGPBTPTPJYTFK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.11715500g/mol
• Monoisotopic Mass: 268.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2
• XLogP3: 0.7

Tert-butyl 3-(4-nitro-1H-pyrazol-1-yl)azetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C